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Compound of Interest

Sphingosine-1-phosphate (d18:1)
Compound Name:
alkyne

Cat. No.: B15548537

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate safety and logistical guidance for the proper disposal of
Sphingosine-1-phosphate (d18:1) alkyne. While this compound is not classified as
hazardous under the Globally Harmonized System (GHS), its toxicological properties have not
been fully investigated.[1] Therefore, it is prudent to handle it as a potentially hazardous
substance.[2] The following procedures are based on general principles of laboratory safety
and chemical waste management.

Key Safety Information:
o Hazard Classification: Not classified as hazardous.[1]

o Handling Precautions: Despite its non-hazardous classification, it is recommended to avoid
ingestion, inhalation, and contact with skin and eyes.[2] Always wash hands thoroughly after
handling.

o Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,
gloves, and a lab coat, should be worn.

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:
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Solid Waste: Unused or expired Sphingosine-1-phosphate (d18:1) alkyne solid should be
collected in a designated, sealed, and clearly labeled waste container. Do not mix with other
chemical waste unless compatibility is confirmed.

Liquid Waste: Solutions containing Sphingosine-1-phosphate (d18:1) alkyne should be
collected in a separate, leak-proof container. The container must be compatible with the
solvent used.

Contaminated Materials: Any materials contaminated with Sphingosine-1-phosphate
(d18:1) alkyne, such as pipette tips, gloves, and bench paper, should be disposed of as
chemical waste.

. Waste Container Labeling:

All waste containers must be clearly labeled with the full chemical name: "Sphingosine-1-
phosphate (d18:1) alkyne".

Include the approximate concentration and quantity of the waste.

Indicate the date when the waste was first added to the container.

Follow your institution's specific labeling requirements for chemical waste.

. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are tightly sealed to prevent spills or evaporation.

Store in a secondary container to contain any potential leaks.

. Final Disposal:

Consult your Institution's Environmental Health and Safety (EHS) Office: This is the most
critical step. Your EHS department will provide specific instructions for the disposal of non-
hazardous but biologically active compounds. They will determine the appropriate waste
stream and final disposal method in accordance with local, state, and federal regulations.
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e Do Not Dispose Down the Drain or in Regular Trash: Unless explicitly approved by your
institution's EHS office, do not dispose of Sphingosine-1-phosphate (d18:1) alkyne or its
solutions down the sanitary sewer or in the regular trash.[3][4]

Quantitative Data

No specific quantitative data for the disposal of Sphingosine-1-phosphate (d18:1) alkyne
was found in the available safety data sheets or product information. The following table
provides general information.

Parameter Value

Hazard Classification Not classified as hazardous according to GHS.
Solubility in 0.3 M NaOH Approximately 4 mg/ml.[2]

Recommended Storage -20°C.[2]

Generally between 5.5 and 9.5 (with institutional

Waste pH for Drain Disposal
approval).[4]

Experimental Protocols

No specific experimental protocols for the chemical neutralization or degradation of
Sphingosine-1-phosphate (d18:1) alkyne for disposal purposes were found in the reviewed
literature. Disposal should be managed through your institution's chemical waste program.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Sphingosine-1-phosphate (d18:1) alkyne waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15548537?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://www.benchchem.com/product/b15548537?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/28965.pdf
https://cdn.caymanchem.com/cdn/insert/28965.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://www.benchchem.com/product/b15548537?utm_src=pdf-body
https://www.benchchem.com/product/b15548537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

(Start: Generation of S1P (d18:1) alkyne Wasta

Cs the waste solid or quuid?]

A%NA

Solid Waste: Liquid Waste:
Place in a labeled, sealed container for solid chemical waste. Place in a labeled, sealed, compatible container for liquid chemical waste.

\ /

[Store waste container in a designated satellite accumulation area]

;

Gontact your institution's Environmental Health and Safety (EHS) office for pickup and final disposal instructions]

,

[End: Waste is properly disposed of by EHS)

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Sphingosine-1-phosphate (d18:1) alkyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15548537?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548537?utm_src=pdf-body
https://www.benchchem.com/product/b15548537?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/28965m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. sfasu.edu [sfasu.edu]

4. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for
Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Sphingosine-1-phosphate (d18:1) alkyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548537#sphingosine-1-phosphate-d18-1-alkyne-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://cdn.caymanchem.com/cdn/insert/28965.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://www.benchchem.com/product/b15548537#sphingosine-1-phosphate-d18-1-alkyne-proper-disposal-procedures
https://www.benchchem.com/product/b15548537#sphingosine-1-phosphate-d18-1-alkyne-proper-disposal-procedures
https://www.benchchem.com/product/b15548537#sphingosine-1-phosphate-d18-1-alkyne-proper-disposal-procedures
https://www.benchchem.com/product/b15548537#sphingosine-1-phosphate-d18-1-alkyne-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

